4-Bromo-3-cyclopropylaniline
Overview
Description
4-Bromo-3-cyclopropylaniline is an organic compound with the molecular weight of 212.09 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of 4-Bromo-3-cyclopropylaniline has been optimized using quantum chemical calculations . The InChI code for this compound is 1S/C9H10BrN/c10-7-1-3-8(4-2-7)11-9-5-6-9/h1-4,9,11H,5-6H2 .Chemical Reactions Analysis
N-Cyclopropylanilines have been shown to undergo spontaneous, irreversible cyclopropyl ring-opening after an initial single-electron oxidation . This suggests that 4-Bromo-3-cyclopropylaniline may undergo similar reactions.Physical And Chemical Properties Analysis
4-Bromo-3-cyclopropylaniline is a powder at room temperature . It has a molecular weight of 212.09 . The compound’s InChI code is 1S/C9H10BrN/c10-7-1-3-8(4-2-7)11-9-5-6-9/h1-4,9,11H,5-6H2 .Scientific Research Applications
Photosensitization Studies
4-Bromo-3-cyclopropylaniline: has been employed as a probe in photosensitization studies. Specifically, it helps investigate the oxidative properties of triplet-state photosensitizers (3sens*) in aqueous solutions. Anilines, including this compound, are susceptible to single-electron oxidation by excited triplet-state photosensitizers. However, steady-state experiments tend to underestimate their oxidation rates due to radical cation quenching by antioxidant moieties present in dissolved organic matter (DOM). The unique feature of 4-Bromo-3-cyclopropylaniline is its spontaneous, irreversible cyclopropyl ring-opening after initial single-electron oxidation, making it an excellent candidate for probing these oxidative processes .
Suzuki–Miyaura Coupling Reagents
Organoboron compounds play a crucial role in Suzuki–Miyaura (SM) cross-coupling reactions, which are widely used for carbon–carbon bond formation. 4-Bromo-3-cyclopropylaniline serves as a valuable boron reagent in SM coupling. Its stability, mild reaction conditions, and functional group tolerance make it an attractive choice. Researchers have tailored its properties for specific SM coupling conditions, allowing efficient construction of complex organic molecules .
Pharmaceutical Testing
In pharmaceutical research, 4-Bromo-3-cyclopropylaniline serves as a reference standard for accurate results. Its high quality and well-defined structure make it useful for testing and validation purposes .
Safety and Hazards
properties
IUPAC Name |
4-bromo-3-cyclopropylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN/c10-9-4-3-7(11)5-8(9)6-1-2-6/h3-6H,1-2,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVDWSNIVPGNZFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C=CC(=C2)N)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-cyclopropylaniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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